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Cat. No.: B1584674

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium diiodate, with the chemical formula Mg(IOs)z, is an inorganic compound
composed of a magnesium cation (Mg2*) and two iodate anions (I037). It is a stable, white
crystalline solid that can exist in both anhydrous and hydrated forms, with the tetrahydrate
(Mg(103)2 - 4H20) being a common variant. As a potent oxidizing agent, magnesium diiodate
finds applications in chemical synthesis and analytical chemistry. This technical guide provides
a comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its synthesis and analysis, and a summary of its safety information, tailored for
professionals in research and drug development.

Physicochemical Properties

The fundamental physicochemical properties of magnesium diiodate are summarized in the
tables below for easy reference and comparison.

Table 1: General Properties of Magnesium Diiodate
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Property Value Reference
Chemical Formula Mg(10s)2 [1]
Molecular Weight 374.11 g/mol [2]
Appearance White crystalline powder [2]
CAS Number 7790-32-1 [1]

Magnesium iodate, lodic acid
Synonyms , [1][3]
magnesium salt

Table 2: Physical Properties of Magnesium Diiodate and

its Tetrahydrate

Anhydrous Tetrahydrate

Property Reference
(Mg(103)2) (Mg(103)2 - 4H20)

Molecular Weight 374.11 g/mol 446.17 g/mol [2][4]

Loses water of
Decomposes above

Melting Point hydration upon 5][6
g S0 oG ydration up [51[6]
heating
Solubility in Water Soluble Sparingly soluble [1][6]
Crystal System Hexagonal (a-form) Monoclinic [7]

Crystal Structure

The crystal structure of magnesium diiodate has been investigated for both its anhydrous and
hydrated forms. The tetrahydrate, Mg(103)2-4H20, crystallizes in the monoclinic system.[7] The
a-form of anhydrous magnesium diiodate possesses a hexagonal crystal structure.[7]

Table 3: Crystallographic Data for Magnesium Diiodate
Forms
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a-Mg(103)2 Mg(103)2-4H20

Parameter . Reference
(Hexagonal) (Monoclinic)

Space Group P63 P2 or Pm [7]

a 5.4777 A 8.307 A [7]

b 5.4777 A 6.627 A [7]

c 5.1282 A 8.541 A [7]

B 100°5' [7]

Chemical Reactivity and Stability
Thermal Decomposition

Magnesium diiodate is thermally stable at room temperature but decomposes upon heating.
The decomposition process occurs in a stepwise manner. The tetrahydrate first loses its water
of crystallization. At higher temperatures (above 520 °C), the anhydrous salt decomposes to
form magnesium oxide (MgO), iodine (I2), and oxygen (0O32).[5][8] This decomposition pathway
makes it a potential oxygen-generating compound in certain applications.

The overall decomposition reaction is: 2Mg(103)2(s) —» 2MgO(s) + 212(g) + 502(g)

A study has shown that the thermal decomposition proceeds through an intermediate,
Mgs(10e)2, which is unstable and further decomposes to magnesium oxide.[5]

Oxidizing Properties

Magnesium diiodate is a strong oxidizing agent due to the presence of the iodate ion (1037),
where iodine is in a +5 oxidation state.[3] It can react vigorously with combustible materials and
reducing agents. Therefore, it must be handled with care and stored away from incompatible
substances.

Experimental Protocols
Synthesis of Magnesium Diiodate Tetrahydrate
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This protocol describes the synthesis of magnesium diiodate tetrahydrate via a precipitation

reaction between magnesium carbonate and iodic acid.

Materials:

Magnesium Carbonate (MgCOs)

lodic Acid (HIOs3)

Deionized Water

Beakers

Stirring rod

Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

Drying oven

Procedure:

In a 250 mL beaker, prepare a solution of iodic acid by dissolving a stoichiometric amount in
100 mL of deionized water.

Slowly add magnesium carbonate powder to the iodic acid solution in small portions while
stirring continuously. Effervescence (release of CO2) will be observed. Reaction: MgCOs(s) +
2HI103(aq) — Mg(10s3)2(aq) + H20(1) + CO2(g)

Continue adding magnesium carbonate until the effervescence ceases, indicating the
complete neutralization of the acid.

Gently heat the solution to ensure the reaction is complete and to dissolve the product.

Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to
promote crystallization of magnesium diiodate tetrahydrate.

Collect the white crystalline precipitate by vacuum filtration using a Buchner funnel.
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e Wash the crystals with a small amount of cold deionized water to remove any soluble
impurities.

» Dry the purified crystals in a drying oven at a temperature below 100 °C to avoid
dehydration.

Mg(I03)2:4H20 Crystals

E 120
Dissolve HIO2 Add MgCOs Reaction & CO2 Evolution Gentle Heating - ) § o
‘ in Deionized Water ‘ (slowly, with stirring) ‘ MgCOs + 2HIO3 ~ Mg(I03)2 + H20 + COz ‘ (ensure completion) e ™ e o LLCHETERD ) Drying (<100°C)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of magnesium diiodate tetrahydrate.

Quantitative Analysis by lodometric Titration

This protocol outlines the determination of the purity of a magnesium diiodate sample using
iodometric titration. The iodate ions are reacted with an excess of iodide in an acidic solution to
liberate iodine, which is then titrated with a standardized sodium thiosulfate solution.

Materials:

e Magnesium Diiodate (sample)

e Potassium lodide (KI)

o Standardized Sodium Thiosulfate (NazS203) solution (e.g., 0.1 M)
o Sulfuric Acid (H2SOa4) (e.g., 1 M)

 Starch indicator solution

» Deionized water

o Erlenmeyer flasks
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e Burette
e Pipettes
e Analytical balance
Procedure:

o Accurately weigh approximately 0.1 g of the magnesium diiodate sample and dissolve it in
50 mL of deionized water in a 250 mL Erlenmeyer flask.

» Add approximately 2 g of potassium iodide to the solution and swirl to dissolve.

o Carefully add 10 mL of 1 M sulfuric acid to the flask. The solution will turn a dark brown color
due to the liberation of iodine. Reaction: 103~ (aq) + 51-(aq) + 6H*(aqg) — 3l2(aq) + 3H20(l)

e Immediately titrate the liberated iodine with the standardized sodium thiosulfate solution until
the solution becomes a pale yellow color.

e Add 2 mL of starch indicator solution. The solution will turn a deep blue-black color.

o Continue the titration dropwise with the sodium thiosulfate solution until the blue color
disappears, indicating the endpoint. Reaction: Iz(aq) + 2S52032-(aq) - 21~ (aq) + S40es2~(aq)

o Record the volume of sodium thiosulfate solution used.

o Calculate the purity of the magnesium diiodate sample based on the stoichiometry of the
reactions.
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Iodometric Titration of Mg(I03)2

Add excess KI

'

Acidify with H2S04

i

Iodine Liberation
[03~ + 51~ + 6H* — 312 + 3H20

;

Titrate with Na2S203
(until pale yellow)

'

Add Starch Indicator
(solution turns blue-black)

'

Continue Titration
(until blue color disappears)

Calculate Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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